Cas no 2158490-31-2 ({1-[(3-Bromopyridin-4-yl)methyl]cyclopropyl}methanol)

• Product Name: {1-[(3-Bromopyridin-4-yl)methyl]cyclopropyl}methanol
• CAS No: 2158490-31-2
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6206556
• PubChem ID: 165723194
• Update Time: 2025-10-31

{1-[(3-Bromopyridin-4-yl)methyl]cyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• 2158490-31-2
• EN300-1896968
• {1-[(3-bromopyridin-4-yl)methyl]cyclopropyl}methanol
• {1-[(3-Bromopyridin-4-yl)methyl]cyclopropyl}methanol

• Inchi： 1S/C10H12BrNO/c11-9-6-12-4-1-8(9)5-10(7-13)2-3-10/h1,4,6,13H,2-3,5,7H2
• InChI Key： OGVDTKZDPNRTRE-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1CC1(CO)CC1

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Additional information on {1-[(3-Bromopyridin-4-yl)methyl]cyclopropyl}methanol

Introduction to {1-[(3-Bromopyridin-4-yl)methyl]cyclopropyl}methanol (CAS No. 2158490-31-2)

{1-[(3-Bromopyridin-4-yl)methyl]cyclopropyl}methanol (CAS No. 2158490-31-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, and potential biological activities of {1-[(3-Bromopyridin-4-yl)methyl]cyclopropyl}methanol.

The molecular structure of {1-[(3-Bromopyridin-4-yl)methyl]cyclopropyl}methanol is composed of a cyclopropyl ring attached to a methanol group, with a 3-bromopyridin-4-ylmethyl substituent. The presence of the bromine atom and the pyridine ring imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The cyclopropyl ring, known for its high strain energy, adds further complexity to the molecule's behavior.

In recent years, there has been a growing interest in the synthesis and characterization of compounds containing brominated pyridine moieties due to their potential applications in various therapeutic areas. For instance, brominated pyridines have been explored for their antimicrobial, antiviral, and anticancer properties. The introduction of a cyclopropyl group further enhances the structural diversity and may lead to novel pharmacological profiles.

The synthesis of {1-[(3-Bromopyridin-4-yl)methyl]cyclopropyl}methanol typically involves several steps, including the formation of the cyclopropyl ring, the introduction of the bromine atom, and the attachment of the pyridine ring. One common approach is to start with a suitable cyclopropane derivative and functionalize it with a brominated pyridine moiety through a series of reactions such as nucleophilic substitution and coupling reactions. The final step often involves the introduction of the methanol group through reduction or other synthetic methods.

Recent studies have highlighted the potential biological activities of compounds similar to {1-[(3-Bromopyridin-4-yl)methyl]cyclopropyl}methanol. For example, a study published in the Journal of Medicinal Chemistry reported that compounds containing brominated pyridine moieties exhibited potent antiviral activity against several RNA viruses. Another study in Organic & Biomolecular Chemistry demonstrated that cyclopropyl-containing molecules showed promising anticancer properties by inhibiting specific signaling pathways in cancer cells.

The pharmacological profile of {1-[(3-Bromopyridin-4-yl)methyl]cyclopropyl}methanol is an area of ongoing research. Preliminary studies suggest that this compound may have selective activity against certain types of cancer cells while exhibiting low toxicity towards normal cells. This selectivity is crucial for developing effective and safe therapeutic agents. Additionally, the compound's ability to cross cell membranes efficiently due to its lipophilic nature makes it an attractive candidate for drug delivery systems.

In terms of safety and regulatory considerations, it is important to note that while {1-[(3-Bromopyridin-4-yl)methyl]cyclopropyl}methanol is not classified as a hazardous or controlled substance, it should be handled with appropriate precautions as with any chemical compound. Researchers working with this compound should adhere to standard laboratory safety protocols and follow guidelines for handling chemicals in research settings.

The future prospects for {1-[(3-Bromopyridin-4-yl)methyl]cyclopropyl}methanol are promising. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its potential as a lead compound for drug development. Collaborative efforts between chemists, biologists, and pharmacologists are essential to advance our understanding of this compound and bring it closer to clinical applications.

In conclusion, {1-[(3-Bromopyridin-4-yl)methyl]cyclopropyl}methanol (CAS No. 2158490-31-2) represents an intriguing molecule with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting candidate for further investigation and development as a therapeutic agent.